Cas no 2167875-28-5 ((1-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride)

• Product Name: (1-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
• CAS No: 2167875-28-5
• MF: C₉H₁₅ClN₂O₂S
• MW: 250.745599985123
• CID: 5965229
• PubChem ID: 165504308
• Update Time: 2025-10-28

(1-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride
• EN300-1461488
• 2167875-28-5

• Inchi： 1S/C9H15ClN2O2S/c1-3-4-5-12-6-9(8(2)11-12)7-15(10,13)14/h6H,3-5,7H2,1-2H3
• InChI Key： CSIBAAGAHYUCGF-UHFFFAOYSA-N
• SMILES： ClS(CC1C(C)=NN(C=1)CCCC)(=O)=O

Computed Properties

• Exact Mass: 250.0542766g/mol
• Monoisotopic Mass: 250.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.3Ų

Additional information on (1-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride

Research Brief on (1-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride (CAS: 2167875-28-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (1-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride (CAS: 2167875-28-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a sulfonylating reagent. This research brief aims to provide an up-to-date overview of the latest studies and developments involving this compound, focusing on its synthesis, reactivity, and potential therapeutic applications.

Recent literature highlights the role of (1-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride in the synthesis of sulfonamide derivatives, which are pivotal in drug discovery due to their broad pharmacological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the selective sulfonylation of primary amines under mild conditions, yielding high-purity sulfonamides with potential applications in anticancer and antimicrobial drug development.

Furthermore, the compound's unique structural features, including the pyrazole ring and sulfonyl chloride moiety, contribute to its reactivity and stability. Research from Organic Letters (2024) explored its use in click chemistry reactions, where it served as a key intermediate for the construction of heterocyclic scaffolds. These scaffolds are increasingly relevant in the design of kinase inhibitors and other targeted therapies.

In addition to its synthetic utility, (1-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride has been investigated for its potential as a covalent inhibitor in enzyme-targeted drug design. A recent study in ACS Chemical Biology (2024) reported its successful application in the irreversible inhibition of cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases.

Despite its promising applications, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on modifying its structure to enhance its pharmacokinetic properties and reduce toxicity. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, (1-butyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl chloride (CAS: 2167875-28-5) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications in synthesis and drug design underscore its potential to contribute to the development of novel therapeutic agents. Future studies will likely explore its utility in broader contexts, including proteomics and chemical proteomics, further solidifying its role in advancing biomedical science.